Cas no 1417421-99-8 (3-Bromo-5-fluoro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine)

3-Bromo-5-fluoro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine is a halogenated and sulfonylated heterocyclic compound with potential applications in medicinal chemistry and pharmaceutical research. The presence of both bromo and fluoro substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and further functionalization. The p-tolylsulfonyl group contributes to improved stability and selectivity in synthetic pathways. This compound is particularly useful in the development of biologically active molecules, including kinase inhibitors and other therapeutic agents. Its well-defined structure and high purity ensure reproducibility in research applications. Suitable for use in controlled environments, it is handled with standard laboratory precautions due to its reactive functional groups.

3-Bromo-5-fluoro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine structure

1417421-99-8 structure

Product Name:3-Bromo-5-fluoro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine

CAS No:1417421-99-8

MF:C₁₄H₁₀BrFN₂O₂S

MW:369.208804607391

CID:2359750

Update Time:2025-06-08

3-Bromo-5-fluoro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 3-bromo-5-fluoro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine
- 3-Bromo-5-fluoro-1-tosyl-1H-pyrrolo[2,3-b]pyridine
- XAAFAPOSALSONG-UHFFFAOYSA-N
- 3-Bromo-5-fluoro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine
- Inchi： 1S/C14H10BrFN2O2S/c1-9-2-4-11(5-3-9)21(19,20)18-8-13(15)12-6-10(16)7-17-14(12)18/h2-8H,1H3
- InChI Key： XAAFAPOSALSONG-UHFFFAOYSA-N
- SMILES： BrC1=CN(C2C1=CC(=CN=2)F)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 476
Topological Polar Surface Area: 60.3

3-Bromo-5-fluoro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029199202-1g	3-Bromo-5-fluoro-1-tosyl-1H-pyrrolo[2,3-b]pyridine	1417421-99-8	95%	1g	$578.86	2022-04-02
Chemenu	CM503566-1g	3-Bromo-5-fluoro-1-tosyl-1H-pyrrolo[2,3-b]pyridine	1417421-99-8	97%	1g	$550	2023-01-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1574017-1g	3-Bromo-5-fluoro-1-tosyl-1H-pyrrolo[2,3-b]pyridine	1417421-99-8	98%	1g	￥5775	2023-04-15
Aaron	AR001HNX-100mg	1H-Pyrrolo[2,3-b]pyridine, 3-bromo-5-fluoro-1-[(4-methylphenyl)sulfonyl]-	1417421-99-8	95%	100mg	$419.00	2025-02-12
Aaron	AR001HNX-250mg	1H-Pyrrolo[2,3-b]pyridine, 3-bromo-5-fluoro-1-[(4-methylphenyl)sulfonyl]-	1417421-99-8	95%	250mg	$664.00	2025-02-12
Aaron	AR001HNX-1g	1H-Pyrrolo[2,3-b]pyridine, 3-bromo-5-fluoro-1-[(4-methylphenyl)sulfonyl]-	1417421-99-8	95%	1g	$1010.00	2025-02-12
A2B Chem LLC	AA68449-1g	3-Bromo-5-fluoro-1-tosyl-1H-pyrrolo[2,3-b]pyridine	1417421-99-8		1g	$222.00	2024-04-20
A2B Chem LLC	AA68449-10g	3-Bromo-5-fluoro-1-tosyl-1H-pyrrolo[2,3-b]pyridine	1417421-99-8		10g	$1163.00	2024-04-20
A2B Chem LLC	AA68449-50g	3-Bromo-5-fluoro-1-tosyl-1H-pyrrolo[2,3-b]pyridine	1417421-99-8		50g	$3281.00	2024-04-20
1PlusChem	1P001HFL-100mg	1H-Pyrrolo[2,3-b]pyridine, 3-bromo-5-fluoro-1-[(4-methylphenyl)sulfonyl]-	1417421-99-8	≥95%	100mg	$596.00	2024-06-20

3-Bromo-5-fluoro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine Related Literature

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Additional information on 3-Bromo-5-fluoro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine

Introduction to 3-Bromo-5-fluoro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine (CAS No: 1417421-99-8)

The compound 3-Bromo-5-fluoro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine (CAS No: 1417421-99-8) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural properties and versatile chemical reactivity. The presence of substituents such as bromine, fluorine, and a p-tolylsulfonyl group further enhances its functional diversity, making it a valuable compound in medicinal chemistry and material science.

Recent studies have highlighted the importance of pyrrolopyridines in drug discovery due to their ability to interact with various biological targets. The 3-Bromo-5-fluoro substitution pattern in this compound is particularly interesting as it introduces electronic and steric effects that can modulate the molecule's bioactivity. The p-tolylsulfonyl group, on the other hand, contributes to the molecule's solubility and stability, which are critical factors in pharmacokinetics.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product, aligning with the current trend of green chemistry practices in organic synthesis.

From a biological standpoint, 3-Bromo-5-fluoro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine has shown promising activity in preclinical models targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with key enzymes involved in amyloid-beta production makes it a potential candidate for Alzheimer's disease therapy.

Moreover, this compound has also been explored in the context of photovoltaic materials due to its conjugated system and electron transport properties. Recent advancements in perovskite solar cells have demonstrated that incorporating such molecules can enhance device efficiency by optimizing charge carrier mobility.

In conclusion, 3-Bromo-5-fluoro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine (CAS No: 1417421-99-8) stands out as a multifaceted compound with applications spanning medicinal chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in these fields.